Cas no 649774-32-3 (3-3-4-(1,1-Dimethylethyl)phenoxy-2-oxo-1-pyrrolidinyl-benzoic Acid)

• Product Name: 3-3-4-(1,1-Dimethylethyl)phenoxy-2-oxo-1-pyrrolidinyl-benzoic Acid
• CAS No: 649774-32-3
• MF: C₂₁H₂₃NO₄
• MW: 353.41162610054
• CID: 409600
• PubChem ID: 10089423
• Update Time: 2025-04-19

3-3-4-(1,1-Dimethylethyl)phenoxy-2-oxo-1-pyrrolidinyl-benzoic Acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-[3-[4-(1,1-dimethylethyl)phenoxy]-2-oxo-1-pyrrolidinyl]-
• 3-[3-(4-tert-butylphenoxy)-2-oxopyrrolidin-1-yl]benzoic acid
• 649774-32-3
• 3-[3-[4-(1,1-Dimethylethyl)phenoxy]-2-oxo-1-pyrrolidinyl]-benzoic Acid
• SCHEMBL2953612
• DTXSID60435495
• 3-(3-(4-(tert-Butyl)phenoxy)-2-oxopyrrolidin-1-yl)benzoicacid
• 3-(3-(4-(tert-Butyl)phenoxy)-2-oxopyrrolidin-1-yl)benzoic acid
• FT-0719217
• 3-3-4-(1,1-Dimethylethyl)phenoxy-2-oxo-1-pyrrolidinyl-benzoic Acid

• Inchi： 1S/C21H23NO4/c1-21(2,3)15-7-9-17(10-8-15)26-18-11-12-22(19(18)23)16-6-4-5-14(13-16)20(24)25/h4-10,13,18H,11-12H2,1-3H3,(H,24,25)
• InChI Key： KXVHJZFBHHNPJJ-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)C(C)(C)C)C1C(N(C2C=CC=C(C(=O)O)C=2)CC1)=O

Computed Properties

• Exact Mass: 353.16279
• Monoisotopic Mass: 353.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 519
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• PSA: 66.84

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acylaminobenzoic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Acylaminobenzoic acid and derivatives